3-(2,6-difluorophenyl)-4-ethyl-1,2-oxazol-5-amine

• IUPAC Name: 3-(2,6-difluorophenyl)-4-ethyl-1,2-oxazol-5-amine
• InChI: InChI=1S/C11H10F2N2O/c1-2-6-10(15-16-11(6)14)9-7(12)4-3-5-8(9)13/h3-5H,2,14H2,1H3
• InChI Key: IGBNKONZBOYIBM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(ON=C1C2=C(C=CC=C2F)F)N
• Molecular Formula: C11H10F2N2O
• Molecular Weight: 224.21 g/mol

Description

3-(2,6-Difluorophenyl)-4-ethyl-1,2-oxazol-5-amine (DFEOA) is an organic compound with a wide range of applications in scientific research. It is a heterocyclic amine, which is a compound containing a nitrogen atom bonded to two or more other atoms in a ring structure. In this case, the nitrogen atom is bonded to two carbon atoms, one oxygen atom, and two fluorine atoms. DFEOA has been studied extensively in the scientific community and has been found to have a variety of useful properties and applications.

Mechanism of Action

The mechanism of action of 3-(2,6-difluorophenyl)-4-ethyl-1,2-oxazol-5-amine is not yet fully understood, but it is believed to interact with proteins through hydrogen bonding and electrostatic interactions. It is thought to bind to the active sites of proteins, which can affect their structure and function.
Biochemical and Physiological Effects
3-(2,6-difluorophenyl)-4-ethyl-1,2-oxazol-5-amine has been found to have a variety of biochemical and physiological effects. It has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This can lead to an increase in acetylcholine levels, which can have a variety of effects on the body, including increased alertness and improved cognitive function. In addition, 3-(2,6-difluorophenyl)-4-ethyl-1,2-oxazol-5-amine has been found to have an anti-inflammatory effect and has been studied as a potential treatment for a variety of inflammatory diseases.

Advantages and Limitations for Lab Experiments

3-(2,6-difluorophenyl)-4-ethyl-1,2-oxazol-5-amine has a number of advantages for use in laboratory experiments. It is relatively stable and can be stored for long periods of time without degrading. In addition, it is relatively inexpensive and easily available, making it a cost-effective choice for research. However, 3-(2,6-difluorophenyl)-4-ethyl-1,2-oxazol-5-amine is a hazardous material and should be handled with caution. It is also toxic and can be harmful if ingested or inhaled in large quantities.

Future Directions

The potential applications of 3-(2,6-difluorophenyl)-4-ethyl-1,2-oxazol-5-amine are still being explored. It has been studied as a potential treatment for a variety of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. In addition, it has been studied as a potential treatment for a variety of inflammatory diseases, such as rheumatoid arthritis and asthma. In addition, 3-(2,6-difluorophenyl)-4-ethyl-1,2-oxazol-5-amine has been studied as a potential tool for improving cognitive function and has been studied as a potential treatment for depression. Finally, 3-(2,6-difluorophenyl)-4-ethyl-1,2-oxazol-5-amine has been studied as a potential tool for improving the performance of athletes, as it has been found to have an effect on muscle strength and endurance.

Synthesis Methods

3-(2,6-difluorophenyl)-4-ethyl-1,2-oxazol-5-amine can be synthesized in a variety of ways, but the most common method is the reductive amination of 2,6-difluorobenzaldehyde using an aqueous solution of ammonium acetate. This reaction produces a mixture of the desired 3-(2,6-difluorophenyl)-4-ethyl-1,2-oxazol-5-amine and the byproducts 2,6-difluorobenzyl alcohol and ammonium acetate. The byproducts can then be separated from the desired product by distillation.

Scientific Research Applications

3-(2,6-difluorophenyl)-4-ethyl-1,2-oxazol-5-amine has many applications in scientific research. It has been used in the synthesis of a variety of organic compounds, such as 2,6-difluorobenzyl alcohol and 2,6-difluorobenzaldehyde, and has been used as an intermediate in the synthesis of a variety of pharmaceuticals. In addition, 3-(2,6-difluorophenyl)-4-ethyl-1,2-oxazol-5-amine has been studied extensively in the field of biochemistry and has been found to be a useful tool for studying the structure and function of proteins.